Cas no 179912-42-6 (Mangiferin; 2'-O-(4-Hydroxybenzoyl))
179912-42-6 structure
Product Name:Mangiferin; 2'-O-(4-Hydroxybenzoyl)
CAS No:179912-42-6
MF:C26H22O13
MW:542.445088863373
CID:2724116
Update Time:2024-03-02
Mangiferin; 2'-O-(4-Hydroxybenzoyl) Chemical and Physical Properties
Names and Identifiers
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- Muraxanthone
- (-)-Muraxanthone
- Mangiferin; 2'-O-(4-Hydroxybenzoyl)
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- Inchi： 1S/C26H22O13/c27-8-17-21(33)23(35)25(39-26(36)9-1-3-10(28)4-2-9)24(38-17)18-14(31)7-16-19(22(18)34)20(32)11-5-12(29)13(30)6-15(11)37-16/h1-7,17,21,23-25,27-31,33-35H,8H2
- InChI Key： WVLYNCZFGCFUAG-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(OC(C2C=CC(O)=CC=2)=O)C(C2C(O)=C3C(OC4C(C3=O)=CC(O)=C(O)C=4)=CC=2O)O1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 39
- XLogP3: -0.239999999999999
Mangiferin; 2'-O-(4-Hydroxybenzoyl) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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